Cas no 2035006-92-7 ((E)-N-{2-[3,5-dimethyl-4-(thiophen-2-yl)-1H-pyrazol-1-yl]ethyl}-2-phenylethene-1-sulfonamide)

• Product Name: (E)-N-{2-[3,5-dimethyl-4-(thiophen-2-yl)-1H-pyrazol-1-yl]ethyl}-2-phenylethene-1-sulfonamide
• CAS No: 2035006-92-7
• MF: C₁₉H₂₁N₃O₂S₂
• MW: 387.518941640854
• CID: 5337698
• Update Time: 2025-06-10

(E)-N-{2-[3,5-dimethyl-4-(thiophen-2-yl)-1H-pyrazol-1-yl]ethyl}-2-phenylethene-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

• (E)-N-(2-(3,5-dimethyl-4-(thiophen-2-yl)-1H-pyrazol-1-yl)ethyl)-2-phenylethenesulfonamide
• (E)-N-{2-[3,5-dimethyl-4-(thiophen-2-yl)-1H-pyrazol-1-yl]ethyl}-2-phenylethene-1-sulfonamide
• (E)-N-[2-(3,5-dimethyl-4-thiophen-2-ylpyrazol-1-yl)ethyl]-2-phenylethenesulfonamide

• Inchi： 1S/C19H21N3O2S2/c1-15-19(18-9-6-13-25-18)16(2)22(21-15)12-11-20-26(23,24)14-10-17-7-4-3-5-8-17/h3-10,13-14,20H,11-12H2,1-2H3/b14-10+
• InChI Key： TVKFWXFOMIFDOU-GXDHUFHOSA-N
• SMILES： S(/C=C/C1C=CC=CC=1)(NCCN1C(C)=C(C2=CC=CS2)C(C)=N1)(=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 26
• Rotatable Bond Count: 7
• Complexity: 570
• XLogP3: 3.4
• Topological Polar Surface Area: 101

Additional information on (E)-N-{2-[3,5-dimethyl-4-(thiophen-2-yl)-1H-pyrazol-1-yl]ethyl}-2-phenylethene-1-sulfonamide

Comprehensive Analysis of (E)-N-{2-[3,5-dimethyl-4-(thiophen-2-yl)-1H-pyrazol-1-yl]ethyl}-2-phenylethene-1-sulfonamide (CAS No. 2035006-92-7)

The compound (E)-N-{2-[3,5-dimethyl-4-(thiophen-2-yl)-1H-pyrazol-1-yl]ethyl}-2-phenylethene-1-sulfonamide (CAS No. 2035006-92-7) is a sulfonamide derivative with a unique molecular structure that combines a pyrazole ring, a thiophene moiety, and a phenyl ethene group. This intricate architecture makes it a subject of significant interest in medicinal chemistry and drug discovery. Researchers are particularly intrigued by its potential applications in targeting enzyme inhibition and receptor modulation, which are critical in the development of novel therapeutics.

In recent years, the demand for sulfonamide-based compounds has surged due to their versatility in pharmaceutical applications. The presence of the thiophene ring in this molecule enhances its bioavailability and metabolic stability, making it a promising candidate for further study. The pyrazole core is known for its role in anti-inflammatory and antimicrobial activities, which aligns with current trends in infectious disease research and immune system modulation.

The (E)-configuration of the ethene sulfonamide moiety is another noteworthy feature, as it influences the compound's stereochemical properties and binding affinity. This aspect is particularly relevant in the context of structure-activity relationship (SAR) studies, which are essential for optimizing drug efficacy. Given the growing emphasis on personalized medicine, understanding the molecular interactions of such compounds is more important than ever.

From a synthetic chemistry perspective, the preparation of (E)-N-{2-[3,5-dimethyl-4-(thiophen-2-yl)-1H-pyrazol-1-yl]ethyl}-2-phenylethene-1-sulfonamide involves multi-step reactions, including sulfonylation and pyrazole formation. These processes require precise control over reaction conditions to ensure high yields and purity. The compound's CAS No. 2035006-92-7 serves as a unique identifier, facilitating its tracking in chemical databases and research literature.

The potential applications of this compound extend beyond pharmaceuticals. Its heterocyclic framework makes it a valuable building block in material science, particularly in the development of organic semiconductors and photovoltaic materials. This aligns with the increasing focus on sustainable technologies and renewable energy, topics that dominate contemporary scientific discourse.

In conclusion, (E)-N-{2-[3,5-dimethyl-4-(thiophen-2-yl)-1H-pyrazol-1-yl]ethyl}-2-phenylethene-1-sulfonamide (CAS No. 2035006-92-7) represents a fascinating intersection of chemistry, biology, and materials science. Its unique structure and diverse potential applications make it a compound worthy of further exploration. As research continues to uncover its properties, it may well become a cornerstone in the development of next-generation therapeutics and advanced materials.